Tagatosazine
Tagatosazine
Brand Name:
Vulcanchem
CAS No.:
13121-64-7
VCID:
VC20972883
InChI:
InChI=1S/C12H20N2O8/c15-3-7(17)11(21)9(19)5-1-13-6(2-14-5)10(20)12(22)8(18)4-16/h1-2,7-12,15-22H,3-4H2/t7-,8-,9-,10-,11+,12+/m1/s1
SMILES:
C1=C(N=CC(=N1)C(C(C(CO)O)O)O)C(C(C(CO)O)O)O
Molecular Formula:
C12H20N2O8
Molecular Weight:
320.3 g/mol
Tagatosazine
CAS No.: 13121-64-7
Cat. No.: VC20972883
Molecular Formula: C12H20N2O8
Molecular Weight: 320.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13121-64-7 |
|---|---|
| Molecular Formula | C12H20N2O8 |
| Molecular Weight | 320.3 g/mol |
| IUPAC Name | (1R,2R,3R)-1-[5-[(1R,2R,3R)-1,2,3,4-tetrahydroxybutyl]pyrazin-2-yl]butane-1,2,3,4-tetrol |
| Standard InChI | InChI=1S/C12H20N2O8/c15-3-7(17)11(21)9(19)5-1-13-6(2-14-5)10(20)12(22)8(18)4-16/h1-2,7-12,15-22H,3-4H2/t7-,8-,9-,10-,11+,12+/m1/s1 |
| Standard InChI Key | NPWQIVOYGNUVEB-JKCCIXDMSA-N |
| Isomeric SMILES | C1=C(N=CC(=N1)[C@H]([C@H]([C@@H](CO)O)O)O)[C@H]([C@H]([C@@H](CO)O)O)O |
| SMILES | C1=C(N=CC(=N1)C(C(C(CO)O)O)O)C(C(C(CO)O)O)O |
| Canonical SMILES | C1=C(N=CC(=N1)C(C(C(CO)O)O)O)C(C(C(CO)O)O)O |
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